N-((3-(benzo[d][1,3]dioxol-5-yl)-2-oxooxazolidin-5-yl)methyl)-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-[[3-(1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-yl]methyl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C23H20N2O6/c26-22(13-28-18-7-5-15-3-1-2-4-16(15)9-18)24-11-19-12-25(23(27)31-19)17-6-8-20-21(10-17)30-14-29-20/h1-10,19H,11-14H2,(H,24,26)
• InChI Key: MLHMYGSPTMYTHR-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)N1C2=CC3=C(C=C2)OCO3)CNC(=O)COC4=CC5=CC=CC=C5C=C4
• Molecular Formula: C23H20N2O6
• Molecular Weight: 420.4 g/mol

Description

N-((3-(benzo[d][1,3]dioxol-5-yl)-2-oxooxazolidin-5-yl)methyl)-2-(naphthalen-2-yloxy)acetamide is a useful research compound. Its molecular formula is C23H20N2O6 and its molecular weight is 420.421. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anti-Parkinson's Screening

A study focused on synthesizing novel 2-(naphthalen-1-yl)-N-[2-substituted (4-oxothiazolidin-3-yl)] acetamide derivatives to evaluate their anti-Parkinson's activity. Through various chemical processes and in vitro and in vivo screenings, certain derivatives demonstrated potent free radical scavenging activity, with one showing significant anti-Parkinson's activity in a 6-OHDA lesioned rat model (Gomathy et al., 2012).

Anticancer Evaluation

Another study synthesized benzimidazole derivatives, including 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1H-benzimidazol-1-yl]acetohydrazides, and evaluated them for anticancer activity. These compounds showed varying levels of activity against different cancer cell lines, with specific derivatives demonstrating moderate activity (Salahuddin et al., 2014).

TSPO Imaging Ligands

Research into modified benzoxazolone derivatives for Translocator Protein (18 kDa, TSPO) imaging identified compounds with high binding affinity, suggesting potential as markers for visualizing neuroinflammation via TSPO targeting (Kumari et al., 2017).

Pharmacological Evaluation of Heterocyclic Derivatives

A study on the computational and pharmacological potential of heterocyclic 1,3,4-oxadiazole and pyrazole derivatives for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions found that specific compounds showed promising results across various assays (Faheem, 2018).

Synthesis and Anticancer Evaluation of Pyridine-3-Carbonitrile Derivatives

Derivatives of pyridine-3-carbonitrile were synthesized and evaluated for their anticancer activity against human breast cancer cell lines. Some compounds were highlighted for their potent activity and confirmed through molecular docking experiments (Mansour et al., 2021).